Cas no 2172591-17-0 (5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172591-17-0
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5568466
• PubChem ID: 165594316
• Update Time: 2025-05-21

5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1594133
• 5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide
• 2172591-17-0

• Inchi： 1S/C11H18N4O2/c12-11(17)9-10(8-4-3-5-8)15(14-13-9)6-1-2-7-16/h8,16H,1-7H2,(H2,12,17)
• InChI Key： UCQZYOCDUFWVJB-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2CCC2)N(CCCCO)N=N1)N

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94Ų

Additional information on 5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172591-17-0)

5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172591-17-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic molecules, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a cyclobutyl group and a 4-hydroxybutyl side chain, contribute to its unique chemical properties and biological interactions. The triazole ring core is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways.

The synthesis of 5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyclobutyl moiety enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. This is particularly important in drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. Additionally, the 4-hydroxybutyl group introduces a hydrophilic component to the molecule, which can influence its solubility and interaction with biological targets.

Recent research has highlighted the potential of triazole derivatives as scaffolds for developing novel therapeutic agents. The triazole ring is known to exhibit significant bioactivity due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. In particular, studies have shown that triazole-based compounds can interact with enzymes and receptors involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and autoimmune diseases. The structural flexibility of 5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide allows for further derivatization, enabling researchers to fine-tune its biological activity.

One of the most compelling aspects of this compound is its potential application in oncology research. The cyclobutyl group can serve as a rigid scaffold that stabilizes the binding conformation of the molecule to its target protein or enzyme. This rigidity can enhance binding affinity and selectivity, which are critical factors in drug design. Furthermore, the 4-hydroxybutyl side chain can be modified to introduce specific functional groups that enhance interactions with biological targets. For instance, hydroxyl groups are known to participate in hydrogen bonding interactions, which can be leveraged to improve binding affinity.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that target kinases and other enzymes involved in cancer progression. Triazole derivatives have shown promise in this area due to their ability to disrupt key signaling pathways that drive tumor growth and metastasis. Studies have demonstrated that compounds similar to 5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide can inhibit the activity of kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are overexpressed in many cancer types. These findings suggest that this compound may have therapeutic potential in oncology applications.

In addition to its potential in oncology, 5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide has been investigated for its antimicrobial properties. The structural features of this compound make it a suitable candidate for developing novel antibiotics or antifungal agents. The triazole ring has been shown to disrupt bacterial cell wall synthesis and inhibit fungal growth by interfering with essential metabolic pathways. Furthermore, the presence of hydroxyl groups can enhance interactions with microbial enzymes, leading to increased efficacy against resistant strains.

The development of new antimicrobial agents is critical due to the rise of antibiotic-resistant bacteria worldwide. Traditional antibiotics have become less effective over time as bacteria evolve mechanisms to evade their action. Novel compounds like 5-cyclobutyl-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide offer a promising alternative by targeting different aspects of microbial physiology. Researchers are exploring various derivatives of this compound to optimize its antimicrobial activity while minimizing toxicity to host cells.

Another area where this compound shows promise is in neurodegenerative disease research. Studies have indicated that triazole derivatives can cross the blood-brain barrier and interact with central nervous system (CNS) targets involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to modulate neurotransmitter systems makes them attractive candidates for developing treatments for CNS disorders.

The structural design of 5-cyclobutulysubstitutedtriazolesubstitutedcarboxamidesubstitutedhydroxymethylatedhydrocarbonmoietiesubstitutedbioactivecompoundsubstantiallyenhancesitspotentialasatherapeuticagent, particularly when considering its ability to interact with multiple biological targets simultaneously. This multitarget interaction capability is increasingly recognized as an important strategy in drug development because it can lead to synergistic effects that improve therapeutic outcomes.

In conclusion,5-cyclobutyl-1-(4-hydroxybutyl)-1H-1H-Hexahydropyrimido[2',3':[d]pyrimidin]-[6',5':e]pyrazolo[3',4':g][pyrazin]-7(6H)-carboxamide (CAS No 2172591170) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas including oncology,neurodegenerative diseases,and antimicrobial therapy.Dueitsspectacularstructuralfeaturesandbiologicalactivities,thiscompoundis poisedtocontributemajorbreakthroughsinmedicinalbiologyanddrugdiscoveryresearch.